Cas no 1405-10-3 (Neomycin sulfate)

Neomycin sulfate is an aminoglycoside antibiotic derived from Streptomyces fradiae. It is primarily used for its broad-spectrum antibacterial activity against Gram-negative and some Gram-positive bacteria. The compound functions by binding to the 30S ribosomal subunit, inhibiting protein synthesis and leading to bacterial cell death. Neomycin sulfate is commonly applied topically in ointments, creams, and ophthalmic solutions to treat superficial infections, including skin wounds and eye infections. Its low systemic absorption minimizes toxicity risks when used as directed. The product is valued for its stability, efficacy against susceptible pathogens, and compatibility with other antimicrobial agents. Proper usage is essential to reduce the potential for resistance development.
Neomycin sulfate structure
Neomycin sulfate structure
Product Name:Neomycin sulfate
CAS No:1405-10-3
MF:C23H48N6O17S
MW:712.722226142883
MDL:MFCD00150827
CID:41323
PubChem ID:87560000
Update Time:2025-08-06

Neomycin sulfate Chemical and Physical Properties

Names and Identifiers

    • Neomycin Sulphate
    • FRADIOMYCIN SULFATE
    • NEOMYCIN SULFATE, GAMMA-IRRADIATED
    • NEOMYCIN SULFATE SALT
    • biosolveterinary
    • bykomycin
    • lidamycincreme
    • Neomyein Sulfate
    • Neomycin (sulfate)
    • Neomycin Sulfate
    • NEOMYCIN SULFATE, USP BP GRADE
    • Neomycin Trisulfate
    • Neomycin Trisulfate Hydrate
    • Neomycin trisulfate salt hydrate
    • NEOMYCIN, GAMMA IRRADIATED
    • 硫酸新霉素原药粉生产厂家行情价格
    • (2S,3R,4S,5S,6R)-5-Amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6R)-4,6-diamino-2-[(2R,3S,4R,5S)-4-[(2S,3R,
    • D-Streptamine, O-2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl-(1-3)-O-beta-D-ribofuranosyl-(1-5)-O-(2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl-(1-4))-2-deoxy-, sulfate (salt)
    • Neomycin sulfate, USP grade
    • 1404-04-2 (acid)
    • NS00083866
    • AKOS016340327
    • MFCD00150827
    • OIXVKQDWLFHVGR-WQDIDPJDSA-N
    • F0649
    • 1405-10-3
    • Neomycin B sulfate
    • DTXSID10948247
    • Neomycin Sulphate B
    • starbld0006229
    • (1R,2R,3S,4R,6S)-4,6-diamino-2-{[3-O-(2,6-diamino-2,6-dideoxy-beta-L-idopyranosyl)-beta-D-ribofuranosyl]oxy}-3-hydroxycyclohexyl 2,6-diamino-2,6-dideoxy-alpha-D-glucopyranoside sulfate
    • CHEBI:53636
    • D07994
    • WHO Third International Standard for Neomycin
    • Neomycin B sulphate
    • Q-201458
    • Framycetin sulfate
    • Neomycin sulfate for microbiological assay
    • HMS3712O18
    • Neomycin B, sulfate (salt)
    • (2S,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((2R,3S,4R,5S)-5-(((1R,2R,3S,5R,6S)-3,5-diamino-2-(((2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-6-hydroxycyclohexyl)oxy)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl)oxy)tetrahydro-2H-pyran-3,4-diol xsulfate
    • SCHEMBL373681
    • EINECS 248-770-9
    • Framycetin sulphate
    • Neoamine,(S)
    • HMS2095O18
    • Neomycin sulfate 100 microg/mL in Water
    • Neomycin sulphate, Antibiotic for Culture Media Use Only
    • Neomycin Sulfate, gamma-Irradiated, Tissue Culture Grade - CAS 1405-10-3
    • (2S,3S,4R,5R,6R)-5-Amino-2-(aminomethyl)-6-(((2R,3S,4R,5S)-5-(((1R,2R,3S,5R,6S)-3,5-diamino-2-(((2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxytetrahydro-2H-pyran-2-yl)oxy)-6-hydroxycyclohexyl)oxy)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl)oxy)tetrahydro-2H-pyran-3,4-diol sulfate
    • KS-1358
    • CCG-220158
    • Neomycin Sulfate hydrate
    • Isofra (TN)
    • 28002-70-2
    • Q27124126
    • O-2,6-Diamino-2,6-dideoxy-ss-L-idopyranosyl-(1?3)-O-ss-D-ribofuranosyl-(1?5)-O-[2,6-diamino-2,6-dideoxy-a-D-glucopyranosyl-(1?4)]-2-deoxy-D-streptamine sulfate (salt) (9CI); Neomycin B, sulfate (salt) (8CI); Framycetin sulfate; Framycin sulfate
    • 4146-30-9
    • Framycin sulfate
    • (2R,3S,4R,5R,6R)-5-amino-2-(aminomethyl)-6-[(1R,2R,3S,4R,6S)-4,6-diamino-2-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-hydroxycyclohexyl]oxyoxane-3,4-diol;sulfuric acid
    • Neomycin sulfate
    • MDL: MFCD00150827
    • Inchi: 1S/C23H46N6O13.H2O4S/c24-2-7-13(32)15(34)10(28)21(37-7)40-18-6(27)1-5(26)12(31)20(18)42-23-17(36)19(9(4-30)39-23)41-22-11(29)16(35)14(33)8(3-25)38-22;1-5(2,3)4/h5-23,30-36H,1-4,24-29H2;(H2,1,2,3,4)/t5-,6+,7-,8+,9-,10-,11-,12+,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23+;/m1./s1
    • InChI Key: OIXVKQDWLFHVGR-WQDIDPJDSA-N
    • SMILES: S(=O)(=O)(O)O.O([C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@H](CN)O1)O)O)N)O)[C@@H]1[C@H]([C@@H](C[C@@H]([C@H]1O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)N)N)N)O
    • BRN: 5227323

Computed Properties

  • Exact Mass: 712.28000
  • Monoisotopic Mass: 712.28
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 15
  • Hydrogen Bond Acceptor Count: 23
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 9
  • Complexity: 953
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 16
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 436

Experimental Properties

  • Color/Form: Yellowish brown powder.
  • Melting Point: >360°C
  • Boiling Point: 1046.1°C at 760 mmHg
  • Flash Point: 56℃
  • Refractive Index: 56 ° (C=10, H2O)
  • PH: 5.0-7.5 (50g/l, H2O, 20℃)
  • Solubility: H2O: 50 mg/mL As a stock solution. Stock solutions should be filter sterilized and stored at 2-8°C. Stable at 37°C for 5 days.
  • Water Partition Coefficient: Soluble in water
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 436.09000
  • LogP: -4.26550
  • Sensitiveness: Sensitive to light and humidity
  • Merck: 6454
  • Specific Rotation: +53° ~ +59° (c=10, H2O)
  • Solubility: Soluble in water.

Neomycin sulfate Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H317,H334
  • Warning Statement: P261,P280,P342+P311
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 42/43
  • Safety Instruction: S23; S36/37; S45; S22; S36; S24/25
  • FLUKA BRAND F CODES:8
  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • RTECS:QP4375000
  • Hazardous Material Identification: Xn
  • TSCA:Yes
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R42/43

Neomycin sulfate Customs Data

  • HS CODE:2941909000
  • Customs Data:

    China Customs Code:

    2941909000

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Neomycin sulfate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1405-10-3)Neomycin sulfate
Order Number:LE12681;LE26512681
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
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Zhengzhou Baoyu Pharmaceutical Co., Ltd.
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(CAS:1405-10-3)Neomycin sulfate
Order Number:LE057
Stock Status:in Stock
Quantity:5KG/1KG/25KG/100KG
Purity:99% HPLC
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:1405-10-3)Neomycin sulfate
Order Number:sfd1976
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com

Neomycin sulfate Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1405-10-3)Neomycin sulfate
LE12681;LE26512681
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
(CAS:1405-10-3)Neomycin sulfate
LE057
Purity:99% HPLC
Quantity:5KG/1KG/25KG/100KG
Price ($):Inquiry
Email